Cas no 170228-79-2 (1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester)

1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester structure
170228-79-2 structure
Product Name:1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester
CAS No:170228-79-2
MF:C16H31NO8S2
MW:429.549243211746
CID:1352570
PubChem ID:15296366
Update Time:2025-04-20

1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester
    • tert-butyl 4,4-bis(2-(methylsulfonyloxy)ethyl)piperidine-1-carboxylate
    • ZZQDNKAZWBTSKN-UHFFFAOYSA-N
    • SCHEMBL13131365
    • DA-09416
    • tert-butyl 4,4-bis(2-((methylsulfonyl)oxy)ethyl)piperidine-1-carboxylate
    • 170228-79-2
    • Inchi: 1S/C16H31NO8S2/c1-15(2,3)25-14(18)17-10-6-16(7-11-17,8-12-23-26(4,19)20)9-13-24-27(5,21)22/h6-13H2,1-5H3
    • InChI Key: ZZQDNKAZWBTSKN-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCCC1(CCOS(C)(=O)=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 429.14923
  • Monoisotopic Mass: 429.14910929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 116.28

1-Piperidinecarboxylic acid, 4,4-bis[2-[(methylsulfonyl)oxy]ethyl]-,1,1-dimethylethyl ester Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd